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Compound of Interest

Compound Name: 2-Amino-4,5-difluorophenol

Cat. No.: B062812 Get Quote

CAS Number: 163734-01-8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the currently available information on 2-Amino-4,5-
difluorophenol, a fluorinated aromatic compound of interest in medicinal chemistry and

organic synthesis. The strategic placement of fluorine atoms on the aminophenol scaffold can

significantly influence the molecule's physicochemical properties, such as lipophilicity and

metabolic stability, making it a valuable building block for the development of novel therapeutic

agents.[1][2][3][4]

Core Data Presentation
A compilation of the physical and chemical properties of 2-Amino-4,5-difluorophenol is
presented below. This data has been aggregated from various chemical supplier catalogs.
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Property Value Source

CAS Number 163734-01-8 [5][6][7]

Molecular Formula C₆H₅F₂NO [5][7]

Molecular Weight 145.11 g/mol [5][7]

Appearance Solid N/A

Purity ≥98% [6]

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis of 2-Amino-4,5-
difluorophenol are not readily available in the public domain based on the conducted

searches. However, general synthetic strategies for related fluorinated aminophenols often

involve the reduction of a corresponding nitro-substituted precursor.

A plausible synthetic approach, based on procedures for analogous compounds, is the catalytic

hydrogenation of 2-nitro-4,5-difluorophenol. This common transformation provides a direct

route to the desired aminophenol.

Illustrative Synthetic Workflow
The following diagram illustrates a generalized synthetic pathway for the preparation of

aminophenols from nitrophenols, a common method in organic synthesis.
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Generalized Synthesis of Aminophenols

2-Nitro-4,5-difluorophenol

2-Amino-4,5-difluorophenol

Reduction

H₂, Pd/C
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Simplified RAF/MEK/ERK Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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